Cas no 941985-03-1 (N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 941985-03-1
• MF: C₂₀H₁₈F₂N₂OS₂
• MW: 404.496529102325
• CID: 5787086
• PubChem ID: 16900357
• Update Time: 2025-06-07

N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-difluorobenzyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide
• F2336-0792
• AKOS024641544
• N-[(2,6-difluorophenyl)methyl]-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• 941985-03-1
• N-[(2,6-difluorophenyl)methyl]-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

• Inchi： 1S/C20H18F2N2OS2/c1-13-5-7-14(8-6-13)11-26-20-24-15(12-27-20)9-19(25)23-10-16-17(21)3-2-4-18(16)22/h2-8,12H,9-11H2,1H3,(H,23,25)
• InChI Key： SNJPLDVQORFITI-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CS1)CC(NCC1C(=CC=CC=1F)F)=O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 404.08286187g/mol
• Monoisotopic Mass: 404.08286187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

Professional Introduction to N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide and CAS No. 941985-03-1

N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide is a sophisticated chemical compound characterized by its intricate molecular structure and potential biological activity. This compound, identified by the CAS number 941985-03-1, has garnered significant attention in the field of pharmaceutical research due to its unique structural features and promising therapeutic applications. The presence of fluorine atoms in the phenyl ring and the thiazole moiety enhances its pharmacological properties, making it a subject of intense study in drug discovery and development.

The molecular framework of N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide incorporates several key functional groups that contribute to its reactivity and biological efficacy. The 2,6-difluorophenyl group introduces electron-withdrawing effects, which can modulate the compound's interaction with biological targets. Additionally, the thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics and antiviral agents. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, particularly in the context of modulating enzyme function and receptor binding.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity. The use of fluorine atoms in pharmaceuticals has been extensively studied for their ability to increase the lipophilicity and binding affinity of drug candidates. For instance, fluoroaromatics have been successfully incorporated into antiviral and anticancer drugs, where they play a crucial role in enhancing drug efficacy and duration of action. The compound N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide aligns with this trend, as its structure suggests potential applications in these therapeutic areas.

The methylsulfanyl group attached to the thiazole ring is another critical feature that contributes to the compound's biological profile. Methylsulfanyl groups are known to influence the electronic properties of molecules and can participate in hydrogen bonding interactions with biological targets. This moiety has been explored in various drug candidates due to its ability to enhance binding affinity and selectivity. In particular, thiazole derivatives containing methylsulfanyl groups have shown promise in inhibiting certain enzymes and receptors involved in inflammatory responses and microbial infections. The presence of these functional groups in N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide underscores its potential as a lead compound for further pharmacological investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. These computational methods have been particularly useful in identifying novel drug candidates with optimized pharmacokinetic profiles. In the case of N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide, computational studies have suggested that it may interact with various biological targets relevant to cancer therapy and inflammation modulation. These predictions are based on the compound's structural features and have been validated through preliminary experimental studies.

The synthesis of N-(2,6-difluorophenyl)methyl-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide presents unique challenges due to its complex molecular architecture. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such intricate compounds. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired molecular framework. Additionally, advances in green chemistry have encouraged the development of more sustainable synthetic routes that minimize waste and reduce environmental impact.

The potential applications of this compound extend beyond traditional pharmaceutical uses. For instance, its structural features make it a candidate for development as an agrochemical or as a component in materials science applications. The fluorinated aromatic rings can enhance the stability and bioavailability of agrochemical formulations, while the thiazole moiety may contribute to antimicrobial properties useful in crop protection strategies. Furthermore, the unique electronic properties of this compound could make it valuable in designing advanced materials with tailored optical or electronic characteristics.

Ongoing research efforts are focused on elucidating the mechanism of action of N-(2,6-difluorophenyl)methyl-
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